Apodoa

• CAS No.: 92751-87-6
• Molecular Formula: C15H24O7
• Molecular Weight: 316.35 g/mol
• IUPAC Name: (2E,6S)-2,6-dimethyl-6-[(2S,3R,4S,5S)-3,4,5-trihydroxyoxan-2-yl]oxyocta-2,7-dienoic acid
• InChI: InChI=1S/C15H24O7/c1-4-15(3,7-5-6-9(2)13(19)20)22-14-12(18)11(17)10(16)8-21-14/h4,6,10-12,14,16-18H,1,5,7-8H2,2-3H3,(H,19,20)/b9-6+/t10-,11-,12+,14-,15+/m0/s1
• InChI Key: SUXYTSNUWGRMRJ-XTHZRIGOSA-N
• Isomeric SMILES: C/C(=C\CC[C@@](C)(C=C)O[C@H]1[C@@H]([C@H]([C@H](CO1)O)O)O)/C(=O)O
• SMILES: CC(=CCCC(C)(C=C)OC1C(C(C(CO1)O)O)O)C(=O)O
• Synonyms: 6 alpha-arabinosyloxy-2,6-dimethyl-2,7-octadienoic acid; APODOA

Description

Apodoa is a natural product found in Gymnocladus chinensis with data available.

Scientific Research Applications

• Alzheimer's Disease Research :

  • ApoD levels are increased in the hippocampus and cerebrospinal fluid (CSF) of Alzheimer’s disease (AD) patients. Certain genetic variations in the APOD gene, such as specific single nucleotide polymorphisms (SNPs), are associated with an increased risk of early-onset Alzheimer's Disease (EOAD) (Helisalmi et al., 2004).
  • Further studies also support the role of ApoD in Alzheimer's, showing that ApoD polymorphisms may modify the risk for AD, with certain variants like rs7659 in the APOD gene being associated with EOAD (Shibata et al., 2013).

• Nerve Regeneration and Injury Recovery :

  • ApoD is significantly involved in nerve regeneration. Research has shown that levels of ApoD (and other apolipoproteins) accumulate substantially in the regenerating peripheral nerve, suggesting a role in lipid transport within neural tissues (Boyles et al., 1990).

• Lipid Metabolism :

  • ApoD binds small hydrophobic ligands and is involved in lipid metabolism. It is a minor component of lipoproteins, and its polymorphisms are associated with lipid abnormalities. There is evidence that ApoD plays a role in the catabolism of HDL particles, influencing plasma cholesterol levels (Srivastava et al., 2013).

• Breast Cancer Research :

  • Apolipoproteins, including ApoD, are linked to breast carcinoma development. Certain apolipoproteins in serum, like ApoD and ApoE, are considered risk factors for breast carcinoma, while others in mammary tissues may inhibit tumor growth (Zhou & Luo, 2020).

• Role in Various Diseases :

  • Increased levels of ApoD in CSF and hippocampus are markers of neuropathology, including Alzheimer's Disease. This suggests ApoD's significant role in the nervous system and possibly in nerve regeneration (Terrisse et al., 1998).

• Gene Regulation :

  • ApoD's gene regulation involves complex mechanisms. For instance, ARP-1, a member of the steroid hormone receptor superfamily, regulates the apoAI gene, which indirectly impacts ApoD (Ladias & Karathanasis, 1991).